Cas no 330793-12-9 (BENZONITRILE, 2-[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENOXY]-)

• Product Name: BENZONITRILE, 2-[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENOXY]-
• CAS No: 330793-12-9
• MF: C₁₉H₂₀BNO₃
• MW: 321.178005218506
• CID: 3393359
• PubChem ID: 22346717
• Update Time: 2025-04-21

BENZONITRILE, 2-[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENOXY]- Chemical and Physical Properties

Names and Identifiers

• BENZONITRILE, 2-[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENOXY]-
• 330793-12-9
• HAPUSXMIMQFZQL-UHFFFAOYSA-N
• 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]benzonitrile
• DTXSID901154855
• DB-093584
• SCHEMBL5801374

• Inchi： 1S/C19H20BNO3/c1-18(2)19(3,4)24-20(23-18)15-9-11-16(12-10-15)22-17-8-6-5-7-14(17)13-21/h5-12H,1-4H3
• InChI Key： HAPUSXMIMQFZQL-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC=C1OC1=CC=C(B2OC(C)(C)C(C)(C)O2)C=C1

Computed Properties

• Exact Mass: 321.1536237Da
• Monoisotopic Mass: 321.1536237Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.5Ų